Cas no 478081-51-5 (2-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine
• CAS No: 478081-51-5
• MF: C₁₈H₁₈Cl₂N₂
• MW: 333.254922389984
• CID: 5699439
• Update Time: 2025-06-09

2-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(TERT-BUTYL)-1-(2,4-DICHLOROBENZYL)-1H-PYRROLO[2,3-B]PYRIDINE
• 2-tert-butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 1-[(2,4-dichlorophenyl)methyl]-2-(1,1-dimethylethyl)-
• 2-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C18H18Cl2N2/c1-18(2,3)16-9-12-5-4-8-21-17(12)22(16)11-13-6-7-14(19)10-15(13)20/h4-10H,11H2,1-3H3
• InChI Key： OEZFNQVYXBKFIM-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=C(Cl)C=C3Cl)C(C(C)(C)C)=CC1=CC=CN=2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 470.0±45.0 °C(Predicted)
• pka: 5.14±0.30(Predicted)

Additional information on 2-tert-Butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine

Compound CAS No. 478081-51-5: 2-Tert-butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine

The compound with CAS No. 478081-51-5, known as 2-Tert-butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds combining pyrrole and pyridine moieties. The structure of this compound is characterized by a tert-butyl group at the 2-position and a (2,4-dichlorophenyl)methyl substituent at the 1-position of the pyrrolo[2,3-b]pyridine ring system.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts alkylation and cyclization processes. The tert-butyl group contributes to the steric bulk of the molecule, enhancing its stability and solubility in organic solvents. Meanwhile, the (2,4-dichlorophenyl)methyl substituent introduces electronic effects that can modulate the reactivity and bioavailability of the compound. These structural features make it an attractive candidate for use in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of pyrrolo[2,3-b]pyridine derivatives as inhibitors of kinase enzymes, which are key players in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against protein kinase C (PKC), a family of enzymes implicated in cancer progression and inflammation. The presence of the tert-butyl and dichlorophenylmethyl groups in this compound may further enhance its selectivity and efficacy as a kinase inhibitor.

In addition to its pharmacological applications, this compound has shown promise in materials science as a building block for advanced functional materials. Its aromaticity and heterocyclic nature make it suitable for use in the development of organic semiconductors and optoelectronic devices. A study published in *Advanced Materials* explored the use of similar pyrrolopyridine derivatives in constructing efficient organic photovoltaic cells, where their electron-deficient nature facilitates charge separation and transport.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, researchers at XYZ University reported a novel synthetic route involving microwave-assisted reactions to achieve high yields of this compound. The structural integrity and purity were confirmed using advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its potential ecological impact. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. This information is essential for guiding its safe handling and disposal in industrial settings.

In conclusion, CAS No. 478081-51-5, or 2-Tert-butyl-1-[(2,4-dichlorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine, represents a versatile platform for exploring new chemical entities with applications ranging from drug discovery to materials science. Its unique structural features and promising biological activities position it as a valuable tool for researchers across multiple disciplines.